N~4~-(3,4-dimethoxyphenyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-[6-(dimethylamino)pyrimidin-4-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C18H20N6O3/c1-23(2)16-8-17(20-10-19-16)24-9-13(21-11-24)18(25)22-12-5-6-14(26-3)15(7-12)27-4/h5-11H,1-4H3,(H,22,25)
• InChI Key: JXXCOOUDOGLEOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2C=C(N=C2)C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H20N6O3
• Molecular Weight: 368.4 g/mol

Description

N~4~-(3,4-dimethoxyphenyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C18H20N6O3 and its molecular weight is 368.397. The purity is usually 95%.
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Scientific Research Applications

DNA Recognition and Gene Expression Control

• Research Insight: Polyamides, including those with structures similar to N4-(3,4-dimethoxyphenyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide, can target specific DNA sequences in the minor groove of DNA. This ability enables control over gene expression, making them potential medicinal agents for diseases like cancer (Chavda et al., 2010).

Recognition of DNA Sequences

• Research Insight: Synthetic analogs of naturally occurring polyamides, which may include compounds like N4-(3,4-dimethoxyphenyl)-1-[6-(dimethylamino)-4-pyrimidinyl]-1H-imidazole-4-carboxamide, have been shown to bind to specific DNA sequences with high specificity. This includes sequences rich in G/C base pairs (Swalley et al., 1996).

Synthesis and Cytotoxic Activity in Cancer Research

• Research Insight: Carboxamide derivatives, related to the chemical structure , have been studied for their cytotoxic activity against cancer cell lines. This includes testing against leukemia and lung carcinoma cell lines, indicating potential for cancer treatment applications (Deady et al., 2003).

Potential in Antituberculosis Treatment

• Research Insight: Imidazo[1,2-a]pyridine carboxamides, which share structural features with the compound , have been designed and synthesized as new antitubercular agents. This indicates potential use in treating tuberculosis, especially against drug-resistant strains (Wu et al., 2016).